Cas no 860004-31-5 (Benzonitrile, 4-[4-(trifluoromethyl)phenoxy]-)
860004-31-5 structure
Product Name:Benzonitrile, 4-[4-(trifluoromethyl)phenoxy]-
CAS No:860004-31-5
MF:C14H8F3NO
MW:263.21463394165
CID:1842997
PubChem ID:12164493
Update Time:2025-04-21
Benzonitrile, 4-[4-(trifluoromethyl)phenoxy]- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4-[4-(trifluoromethyl)phenoxy]-
- AT13068
- SCHEMBL458229
- 860004-31-5
- 4-(4-(trifluoromethyl)phenoxy)benzonitrile
-
- Inchi: 1S/C14H8F3NO/c15-14(16,17)11-3-7-13(8-4-11)19-12-5-1-10(9-18)2-6-12/h1-8H
- InChI Key: AZPXIEXEOGKUJU-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)OC1C=CC(C#N)=CC=1)(F)F
Computed Properties
- Exact Mass: 263.05579836g/mol
- Monoisotopic Mass: 263.05579836g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 33Ų
Benzonitrile, 4-[4-(trifluoromethyl)phenoxy]- Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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